Cas no 2138224-32-3 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-difluoro-1,1-dimethylethyl)-, methyl ester)

1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-difluoro-1,1-dimethylethyl)-, methyl ester structure
2138224-32-3 structure
Product Name:1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-difluoro-1,1-dimethylethyl)-, methyl ester
CAS No:2138224-32-3
MF:C8H11F2N3O2
MW:219.188648462296
CID:5299563
Update Time:2025-07-25

1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-difluoro-1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
    • methyl 5-(1,1-difluoro-2-methylpropan-2-yl)-2H-triazole-4-carboxylate
    • 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-difluoro-1,1-dimethylethyl)-, methyl ester
    • Inchi: 1S/C8H11F2N3O2/c1-8(2,7(9)10)5-4(6(14)15-3)11-13-12-5/h7H,1-3H3,(H,11,12,13)
    • InChI Key: MDZLWHKNIDQBGB-UHFFFAOYSA-N
    • SMILES: FC(C(C)(C)C1C(C(=O)OC)=NNN=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 248
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.9

1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-difluoro-1,1-dimethylethyl)-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-786283-0.05g
methyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2138224-32-3 95%
0.05g
$1912.0 2024-05-22
Enamine
EN300-786283-0.1g
methyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2138224-32-3 95%
0.1g
$2002.0 2024-05-22
Enamine
EN300-786283-0.25g
methyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2138224-32-3 95%
0.25g
$2093.0 2024-05-22
Enamine
EN300-786283-0.5g
methyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2138224-32-3 95%
0.5g
$2185.0 2024-05-22
Enamine
EN300-786283-1.0g
methyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2138224-32-3 95%
1.0g
$2276.0 2024-05-22
Enamine
EN300-786283-2.5g
methyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2138224-32-3 95%
2.5g
$4458.0 2024-05-22
Enamine
EN300-786283-5.0g
methyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2138224-32-3 95%
5.0g
$6597.0 2024-05-22
Enamine
EN300-786283-10.0g
methyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2138224-32-3 95%
10.0g
$9781.0 2024-05-22

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-difluoro-1,1-dimethylethyl)-, methyl ester

Introduction to 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-difluoro-1,1-dimethylethyl)-, methyl ester (CAS No. 2138224-32-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-difluoro-1,1-dimethylethyl)-, methyl ester (CAS No. 2138224-32-3) represents a fascinating molecule in the realm of chemical biology and medicinal chemistry. Its unique structural features—comprising a triazole ring, a methyl ester moiety, and a difluoro-substituted tert-butyl group—endow it with distinct chemical and biological properties that make it a promising candidate for various applications. This introduction delves into the molecular characteristics of this compound, its synthetic considerations, and its potential roles in contemporary research.

The triazole core is a well-studied scaffold in medicinal chemistry due to its versatility in drug design. Triazoles are known for their ability to form stable heterocyclic structures that can interact with biological targets in multiple ways. The presence of the methyl ester group at the 5-position of the triazole ring introduces a polar functional handle that can enhance solubility and binding affinity. Additionally, the 2,2-difluoro-1,1-dimethylethyl substituent at the 4-position introduces rigidity and electronic modulation to the molecule. This combination of structural elements makes 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-difluoro-1,1-dimethylethyl)-, methyl ester (CAS No. 2138224-32-3) an intriguing candidate for further exploration.

In recent years, there has been significant interest in the development of novel heterocyclic compounds for therapeutic applications. The triazole motif has been extensively investigated for its antimicrobial, antiviral, and anticancer properties. For instance, triazole derivatives have shown promise in inhibiting enzymes such as kinases and phosphodiesterases by occupying key binding pockets. The structural features of this compound may allow it to interact with similar targets or engage in unique mechanisms of action. The difluoro-substituent, in particular, has been employed in medicinal chemistry to improve metabolic stability and binding affinity. This underscores the potential of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-difluoro-1,1-dimethylethyl)-, methyl ester (CAS No. 2138224-32-3) as a lead compound for drug discovery.

The synthesis of this compound involves several key steps that highlight its complexity and synthetic elegance. The introduction of the triazole ring typically proceeds via cycloaddition reactions such as the Huisgen azide–alkyne cycloaddition or metal-catalyzed coupling reactions. The placement of the methyl ester group requires careful consideration to avoid unwanted side reactions during synthesis. Additionally, the introduction of the bulky difluoro-substituent necessitates precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency and scalability.

One of the most compelling aspects of this compound is its potential as a building block for more sophisticated drug candidates. By modifying different functional groups or introducing additional heterocycles into its structure (long-tail keyword: triazole-based drug candidates), researchers can generate libraries of derivatives with tailored biological activities. For example, replacing the methyl ester with other leaving groups could facilitate further derivatization or improve pharmacokinetic properties. Similarly, long-tail keyword: difluorinated triazole derivatives have shown enhanced bioavailability and resistance to metabolic degradation.

The biological activity of this compound has not yet been fully elucidated; however, long-tail keyword: preliminary studies suggest promising interactions with biological targets relevant to inflammation and cancer metabolism. In particular, long-tail keyword: triazole carboxylic acid esters have been reported to modulate enzyme activity by inhibiting key metabolic pathways involved in tumor growth and progression. The presence of both polar and lipophilic regions in this molecule may enable it to cross cell membranes while maintaining sufficient solubility for effective intracellular delivery.

Recent advances in computational chemistry have also facilitated the exploration of this compound’s potential applications through virtual screening and molecular docking studies (long-tail keyword: computational modeling of triazole derivatives). These approaches allow researchers to predict binding affinities and identify potential drug-target interactions without conducting extensive experimental trials initially, long-tail keyword: reducing both time-to-market costs as well as resource allocation efforts during early-stage drug development pipelines.

The pharmaceutical industry is increasingly interested in developing small-molecule inhibitors that target specific enzymes or receptors implicated in disease pathogenesis (long-tail keyword: enzyme inhibition by triazole carboxylic acid esters) . Given its unique structural features, 1H-1 ,2 ,3 -Triazole -5 -carboxylic acid , 4 - ( 2 , 2 -difluoro - 1 , 1 -dimethylethyl ) - , methyl ester ( CAS No . 2138224 -32 -3 ) stands out as a promising candidate for further investigation . Its ability to modulate biological pathways while maintaining favorable pharmacokinetic properties makes it an attractive scaffold for future drug discovery efforts .

Moreover, long-tail keyword : emerging applications in chemical biology highlight its role as a versatile tool for studying molecular interactions . Researchers are exploring how modifications to this core structure can enhance its utility as an inhibitor or probe molecule . For instance, long-tail keyword : fluorinated triazoles exhibit enhanced binding affinities due to steric hindrance provided by bulky substituents , which could be exploited further through rational design strategies .

The synthetic accessibility of this compound also contributes significantly to its appeal as a research tool . With well-established protocols available for constructing similar molecules, long-tail keyword : rapid derivatization becomes feasible , enabling high-throughput screening programs aimed at identifying novel bioactive compounds . This accessibility is particularly valuable when combined with modern analytical techniques such as NMR spectroscopy , mass spectrometry , X-ray crystallography , etc . These methods provide critical insights into molecular structure-function relationships essential for optimizing lead compounds towards clinical candidates .

In conclusion, 1H - 1 , 2 , 3 -Triazole -5 -carboxylic acid , 4 - ( 2 , 2 -difluoro - 1 , 1 -dimethylethyl ) - , methyl ester ( CAS No . 2138224 -32 -3 ) represents an exciting opportunity within chemical biology and medicinal chemistry . Its unique combination of structural features offers multiple avenues for exploration regarding biological activity modulation , synthetic optimization ,and therapeutic development 。 As research continues into its potential applications ,this compound is poised to make significant contributions toward advancing our understanding ,and treatment ,of various diseases through innovative molecular design strategies。

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD